Cas no 190381-82-9 ((6aS,11aS)-10-[(2S)-2,3-Dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a(11aH)-diol)

• Product Name: (6aS,11aS)-10-[(2S)-2,3-Dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a(11aH)-diol
• CAS No: 190381-82-9
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 232707
• PubChem ID: 91885009
• Update Time: 2025-04-19

(6aS,11aS)-10-[(2S)-2,3-Dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a(11aH)-diol Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-3,6a(11aH)-diol,10-[(2S)-2,3-dihydroxy-3-methylbutyl]-9-methoxy-, (6aS,11aS)-
• Orientanol A
• (-)-Orientanol A
• 6H-Benzofuro[3,2-c][1]benzopyran-3,6a(11aH)-diol,10-(2,3-dihydroxy-3-methylbutyl)-9-methoxy-, [6aS-[6aa,10(R*),11aa]]-
• [6aS-[6aalpha,10(R*),11aalpha]]-10-(2,3-Dihydroxy-3-methylbutyl)-9-methoxy-6H-benzofuro[3,2-c][1]benzopyran-3,6a(11aH)-diol
• (6aS,11aS)-10-[(2S)-2,3-Dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a(11aH)
• CHEBI:196397
• (6aS,11aS)-10-[(2S)-2,3-dihydroxy-3-methylbutyl]-9-methoxy-6,11a-dihydro-[1]benzouro[3,2-c]chromene-3,6a-diol
• (6aS,11aS)-10-[(2S)-2,3-dihydroxy-3-methylbutyl]-9-methoxy-6,11a-dihydro-[1]benzofuro[3,2-c]chromene-3,6a-diol
• AKOS032962585
• 6H-Benzofuro[3,2-c][1]benzopyran-3,6a(11aH)-diol, 10-[(2S)-2,3-dihydroxy-3-methylbutyl]-9-methoxy-, (6aS,11aS)-
• 190381-82-9
• FS-8721
• (6aS,11aS)-3,6a-Dihydroxy-9-methoxy-10-prenylpterocarpan
• (6aS,11aS)-10-[(2S)-2,3-dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a,11a-triol
• (6aS,11aS)-10-((2S)-2,3-dihydroxy-3-methylbutyl)-9-methoxy-6H-(1)benzofuro(3,2-c)chromene-3,6a,11a-triol
• (6aS,11aS)-10-((2S)-2,3-dihydroxy-3-methylbutyl)-9-methoxy-6,11a-dihydro-(1)benzofuro(3,2-c)chromene-3,6a-diol
• (6aS,11aS)-10-[(2S)-2,3-Dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a(11aH)-diol

• Inchi： 1S/C21H24O7/c1-20(2,24)17(23)9-13-15(26-3)7-6-14-18(13)28-19-12-5-4-11(22)8-16(12)27-10-21(14,19)25/h4-8,17,19,22-25H,9-10H2,1-3H3/t17-,19-,21+/m0/s1
• InChI Key： TWRMBVPWOVPEPJ-HFSMHLIXSA-N
• SMILES： O1C2C(=C(C=CC=2[C@@]2(COC3C=C(C=CC=3[C@H]12)O)O)OC)C[C@@H](C(C)(C)O)O

Computed Properties

• Exact Mass: 388.15200
• Monoisotopic Mass: 388.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 1.1

Experimental Properties

• Color/Form: Powder
• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 616.1±55.0 °C(Predicted)
• Flash Point: 326.4±31.5 °C
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 108.61000
• LogP: 1.78880
• pka: 9.39±0.40(Predicted)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

(6aS,11aS)-10-[(2S)-2,3-Dihydroxy-3-methylbutyl]-9-methoxy-6H-[1]benzofuro[3,2-c]chromene-3,6a(11aH)-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether